Cas no 2138020-33-2 (1-[2-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one)

• Product Name: 1-[2-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one
• CAS No: 2138020-33-2
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 5936993
• PubChem ID: 165468663
• Update Time: 2025-11-06

1-[2-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one
• 2138020-33-2
• EN300-799419
• 1-[2-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one

• Inchi： 1S/C8H12ClNO/c1-5(9)2-8(11)7-3-6(7)4-10/h6-7H,1-4,10H2
• InChI Key： RAKHMENTGFIVSS-UHFFFAOYSA-N
• SMILES： ClC(=C)CC(C1CC1CN)=O

Computed Properties

• Exact Mass: 173.0607417g/mol
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-[2-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one

Comprehensive Analysis of 1-[2-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one (CAS No. 2138020-33-2): Properties, Applications, and Innovations

In the rapidly evolving field of organic chemistry, 1-[2-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one (CAS No. 2138020-33-2) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This molecule, characterized by its cyclopropyl and chlorobut-3-en-1-one moieties, offers a compelling case study for researchers exploring novel synthetic pathways and functional materials. Its aminomethyl group further enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical development.

The growing demand for high-performance chemical intermediates in drug discovery has placed compounds like 1-[2-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one at the forefront of innovation. Recent studies highlight its potential in catalysis and bioconjugation, addressing key challenges in green chemistry and sustainable synthesis. As industries prioritize eco-friendly manufacturing, this compound's role in reducing waste and improving yield efficiency aligns with global sustainability goals.

From a structural perspective, the cyclopropyl ring in CAS No. 2138020-33-2 introduces notable steric constraints, which are leveraged in stereoselective reactions. This property is particularly valuable in designing chiral auxiliaries and asymmetric catalysts, topics frequently searched by chemists optimizing enantioselective processes. The compound's chloroalkene functionality also enables diverse cross-coupling reactions, a hot topic in organometallic chemistry forums and research publications.

In pharmaceutical contexts, the aminomethyl group of 1-[2-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one facilitates its incorporation into bioactive scaffolds. Recent patent analyses reveal its utility in developing kinase inhibitors and GPCR modulators, addressing trending searches about targeted cancer therapies and CNS drug delivery. Its balanced lipophilicity, calculated using QSPR models, makes it a candidate for blood-brain barrier penetration studies—a frequently queried subject in medicinal chemistry databases.

Analytical characterization of CAS No. 2138020-33-2 employs advanced techniques like 2D NMR and HRMS, reflecting the compound's complexity. These methods, often discussed in spectroscopy-focused online communities, ensure precise quality control for industrial-scale production. Furthermore, computational studies using DFT calculations (a popular search term among computational chemists) predict its conformational behavior, aiding in molecular docking simulations for drug design.

The compound's stability under various pH conditions and thermal profiles has been extensively documented, addressing common queries about storage optimization for lab reagents. Such data supports its use in high-throughput screening platforms, where consistent performance is critical. Additionally, its compatibility with flow chemistry systems—a trending topic in process chemistry—positions it as a candidate for continuous manufacturing paradigms.

Emerging applications in material science demonstrate how 1-[2-(Aminomethyl)cyclopropyl]-3-chlorobut-3-en-1-one can serve as a building block for functional polymers. Its ability to participate in click chemistry reactions (a highly searched technique) enables the creation of smart coatings with stimuli-responsive properties. This aligns with current industry demands for advanced materials in electronics and biomedical devices.

Regulatory perspectives on CAS No. 2138020-33-2 emphasize its compliance with major REACH and ICH guidelines, frequently referenced in regulatory affairs discussions. Safety assessments confirm its suitability for GMP environments, while environmental fate studies address green chemistry metrics—a key concern for modern chemical enterprises.

Future research directions may explore the compound's potential in photopharmacology (a rising field in drug development) or as a template for metal-organic frameworks (MOFs). These cutting-edge applications respond to growing academic and industrial interest in next-generation functional materials and precision therapeutics.